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Compound of Interest

Compound Name: DIRECT BROWN 210

Cat. No.: B1175307

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of C.I. Direct Brown
210, an azo dye, in textile dyeing research. The protocols outlined below are intended for
laboratory-scale applications, focusing on cellulosic fibers such as cotton.

Properties of Direct Brown 210

Direct Brown 210 is a water-soluble anionic dye with a good affinity for cellulosic fibers.[1][2] It
is classified as an Azo dye.[1] Key properties are summarized in the table below.

Property Value Reference
C.l. Name Direct Brown 210 [3]
Chemical Class Azo [11[3]
Appearance Brown Powder [11[3]
Solubility Soluble in water [1]
Application Textile, Paper, Leather [4]

Experimental Protocols
Standard Exhaust Dyeing Protocol for Cotton Fabric
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This protocol describes a typical exhaust dyeing method for cotton fabric with Direct Brown
210 in a laboratory setting.

Materials:

Direct Brown 210 dye powder

» Scoured and bleached cotton fabric

e Sodium chloride (NaCl) or Glauber's salt (anhydrous sodium sulfate, Na2S0Oa4)
e Sodium carbonate (soda ash, Na2COs)

« Distilled or deionized water

» Laboratory dyeing machine (e.g., shaking water bath, beaker dyer)

o Beakers, graduated cylinders, and a magnetic stirrer

e pH meter

Procedure:

o Preparation of Dye Solution:

o Accurately weigh the required amount of Direct Brown 210 dye powder based on the
desired shade percentage (on weight of fabric, o.w.f.).

o Make a paste of the dye powder with a small amount of cold water.
o Add hot water (80-90°C) to the paste while stirring to ensure complete dissolution.
e Dye Bath Setup:

o Set the material-to-liquor ratio (M:L), for example, 1:20 (1 gram of fabric to 20 mL of
water).

o In the dyeing vessel, add the required volume of water.
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o Add a wetting agent (e.g., 0.5-1.0 g/L) to the dyebath to ensure even wetting of the fabric.

o Add the prepared dye solution to the bath and stir.

» Dyeing Process:

o Introduce the pre-wetted cotton fabric into the dyebath at a starting temperature of around
40°C.

o Run the dyeing machine for 10-15 minutes to allow for even dye absorption.

o Gradually add the required amount of salt (e.g., 10-20 g/L for medium shades) in two to
three portions over 15-20 minutes. The salt acts as an exhausting agent, promoting the
movement of the dye from the solution to the fiber.

o Raise the temperature of the dyebath to the boil (95-100°C) at a rate of 1.5-2.0°C per
minute.

o Continue dyeing at the boil for 45-60 minutes.[5]
o After the dyeing time, allow the dyebath to cool down to about 60-70°C.
e Rinsing and After-treatment:

o Remove the fabric from the dyebath and rinse it thoroughly with cold water to remove any
unfixed dye.

o An optional after-treatment with a cationic dye-fixing agent can be performed to improve
the wash fastness of the dyed fabric. This is particularly recommended for direct dyes due
to their generally poor wash fastness.

o Finally, squeeze the fabric and dry it in the air or in an oven at a moderate temperature.

A visual representation of the dyeing workflow is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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